![molecular formula C8H12Cl2N2O2 B124672 (S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride CAS No. 178933-04-5](/img/structure/B124672.png)
(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride
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Overview
Description
“(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride” is a chemical compound with the CAS Number: 2580241-65-0 . It has a molecular weight of 253.13 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
While specific synthesis methods for “(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride” were not found, a related compound, N-(Pyridin-4-yl)pyridin-4-amine, was synthesized by adding it to concentrated sulfuric acid under vigorous stirring and cooling, followed by the addition of fuming nitric acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O2.2ClH/c10-6-8(9(12)13)5-7-1-3-11-4-2-7;;/h1-4,8H,5-6,10H2,(H,12,13);2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.
Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its exact physical and chemical properties, such as melting point, boiling point, and solubility, were not found in the search results.
Scientific Research Applications
Metal Ion Analysis in Environmental and Pharmaceutical Samples
The compound has been explored for its utility in the separation and determination of metal ions in various samples. Specifically, methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride, a related compound, has been used as an ion-pairing reagent with pyridine to achieve the separation and determination of common metal ions like Li+, Na+, Mg2+, Ca2+, Ba2+, Ni2+, and Zn2+ in pharmaceutical vitamin preparations and different water samples. This technique relies on capillary electrophoresis with indirect UV detection, showcasing the compound's potential in analytical chemistry for environmental and pharmaceutical analysis (Belin & Gülaçar, 2005).
Safety and Hazards
properties
IUPAC Name |
(2S)-2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.2ClH/c9-7(8(11)12)5-6-1-3-10-4-2-6;;/h1-4,7H,5,9H2,(H,11,12);2*1H/t7-;;/m0../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAMMTAFKUFJMSD-KLXURFKVSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC(C(=O)O)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=CC=C1C[C@@H](C(=O)O)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Cl2N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70609342 |
Source
|
Record name | 3-Pyridin-4-yl-L-alanine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70609342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride | |
CAS RN |
178933-04-5 |
Source
|
Record name | 3-Pyridin-4-yl-L-alanine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70609342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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